Cas no 1805023-46-4 (Ethyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-4-acetate)

• Product Name: Ethyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-4-acetate
• CAS No: 1805023-46-4
• MF: C₁₂H₁₂F₂N₂O₂
• MW: 254.232689857483
• CID: 4807053
• Update Time: 2025-06-13

Ethyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-4-acetate

• Inchi： 1S/C12H12F2N2O2/c1-3-18-10(17)5-8-4-7(2)16-11(12(13)14)9(8)6-15/h4,12H,3,5H2,1-2H3
• InChI Key： FUXNHEJPBJXKMS-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C=C(C)N=1)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 1.8
• Topological Polar Surface Area: 63

Additional information on Ethyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-4-acetate

Ethyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-4-acetate (CAS No. 1805023-46-4): A Comprehensive Overview

Ethyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-4-acetate (CAS No. 1805023-46-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of a cyano group, a difluoromethyl group, and a methyl group on a pyridine core provides multiple sites for chemical modification, enabling the development of novel compounds with potential therapeutic applications.

The Ethyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-4-acetate molecule's structure is particularly intriguing due to its ability to interact with biological targets in diverse ways. The cyano group, for instance, can participate in hydrogen bonding and metal coordination, while the difluoromethyl group enhances lipophilicity and metabolic stability. These properties are crucial in drug design, as they can influence the compound's pharmacokinetic profile and binding affinity to biological receptors.

Recent advancements in computational chemistry have allowed researchers to predict the behavior of such compounds with greater accuracy. Molecular modeling studies have shown that Ethyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-4-acetate can serve as a scaffold for designing molecules with enhanced binding affinity to enzymes and receptors involved in inflammatory pathways. This has led to its exploration as a potential lead compound in the development of new anti-inflammatory agents.

In the realm of agrochemicals, this compound has been investigated for its potential as a precursor in the synthesis of novel pesticides. The structural features of Ethyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-4-acetate make it a versatile building block for creating molecules that can interact with biological targets in plants, offering new solutions to pest resistance issues.

The synthesis of Ethyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-4-acetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to achieve high yields and purity. These methods are critical in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

One of the most notable applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in many cellular processes, and their dysregulation is associated with various diseases, including cancer. By targeting specific kinases, inhibitors can modulate signaling pathways involved in cell growth and division. The unique structural features of Ethyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-4-acetate make it an ideal candidate for designing kinase inhibitors with high selectivity and efficacy.

Recent clinical trials have demonstrated promising results using derivatives of this compound as kinase inhibitors. These studies have shown that molecules based on the Ethyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-4-acetate scaffold can effectively inhibit the activity of target kinases while minimizing side effects. This has opened up new avenues for treating various kinase-driven diseases.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures can significantly alter their pharmacological properties. In the case of Ethyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-4-acetate, the difluoromethyl group contributes to its lipophilicity, which is essential for membrane penetration and receptor binding. Additionally, fluorine atoms can enhance metabolic stability by preventing unwanted degradation pathways.

The growing interest in fluorinated compounds has led to the development of new synthetic methodologies tailored to their incorporation into complex molecules. These advancements have made it possible to synthesize increasingly complex fluorinated derivatives of Ethyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-4-acetate, expanding its potential applications in drug discovery.

In conclusion, Ethyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-4-acetate (CAS No. 1805023-46-4) is a versatile and multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.